N-Cyclopropyl-4-methylbenzenesulfinamide

• IUPAC Name: N-cyclopropyl-4-methylbenzenesulfinamide
• InChI: InChI=1S/C10H13NOS/c1-8-2-6-10(7-3-8)13(12)11-9-4-5-9/h2-3,6-7,9,11H,4-5H2,1H3
• InChI Key: HVVAGCYOVBTYNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)NC2CC2
• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol

Description

“N-Cyclopropyl-4-methylbenzenesulfinamide” is a chemical compound with the molecular weight of 211.28.

Molecular Structure Analysis

The molecular structure of “N-Cyclopropyl-4-methylbenzenesulfinamide” can be represented by the InChI code: 1S/C10H13NO2S/c1-8-2-6-10(7-3-8)14(12,13)11-9-4-5-9/h2-3,6-7,9,11H,4-5H2,1H3. This indicates that the molecule consists of a benzene ring substituted with a methyl group and a sulfinamide group, which in turn is substituted with a cyclopropyl group.

Physical And Chemical Properties Analysis

“N-Cyclopropyl-4-methylbenzenesulfinamide” is a solid substance at room temperature. It has a molecular weight of 211.28. More specific physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not provided in the sources.

Scientific Research Applications

Antimycobacterial Agents

A study focused on the synthesis of thiol-activated sources of sulfur dioxide (SO₂) as antimycobacterial agents. Compounds like N-Benzyl-2,4-dinitrobenzenesulfonamide demonstrated higher potency in inhibiting Mycobacterium tuberculosis than the clinical agent isoniazid, indicating the potential for developing new treatments for tuberculosis Satish R. Malwal, et al., 2012.

Synthesis of Alicyclic Systems

Another research outlines a practical, economical, and scalable synthesis of 1-vinylcyclopropyl 4-methylbenzenesulfonate, an intermediate crucial for the rapid and economical synthesis of alkylidenecyclopropanes. These compounds enable access to various alicyclic systems through metal-catalyzed higher-order carbocyclization and cycloisomerization reactions, highlighting the importance in organic synthesis and potential pharmaceutical applications O. Stephen Ojo, et al., 2014.

COX-2 Inhibitors

The development of cyclooxygenase-2 (COX-2) inhibitors for the treatment of inflammation, pain, and certain cancers is another area of interest. A study on 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamides led to the identification of a potent, highly selective, and orally active COX-2 inhibitor, demonstrating the potential for new therapeutic agents Hiromasa Hashimoto, et al., 2002.

Synthesis of Benzonitriles

The synthesis of benzonitriles from (hetero)aryl bromides using N-Cyano-N-phenyl-p-methylbenzenesulfonamide as a cyanation reagent represents a benign approach to the formation of these compounds. This method demonstrates the efficiency in synthesizing pharmaceutical intermediates, indicating the versatility of sulfonamide derivatives in organic synthesis P. Anbarasan, et al., 2011.

Computational Study of Sulfonamide Molecules

A computational study of the newly synthesized sulfonamide molecule N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide provided insights into its structural and electronic properties. This research contributes to understanding the molecular characteristics that may influence the biological activity and stability of sulfonamide-based compounds P. Murthy, et al., 2018.

Safety and Hazards

The compound is classified under the GHS07 hazard pictogram, indicating that it may cause an allergic skin reaction (H317) and serious eye irritation (H319). Precautionary measures include avoiding release to the environment and wearing protective clothing and eye protection.